Cas no 1343419-92-0 (1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol
• CAS No: 1343419-92-0
• MF: C₅H₆F₃N₃O
• MW: 181.115850925446
• CID: 4590735
• PubChem ID: 63900635
• Update Time: 2025-06-28

1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol

• Inchi： 1S/C5H6F3N3O/c6-5(7,8)4(12)1-11-3-9-2-10-11/h2-4,12H,1H2
• InChI Key： MHXRAXSFWAVWBF-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CN1C=NC=N1

Additional information on 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol

1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol (CAS No. 1343419-92-0): A Comprehensive Overview of Its Chemical Properties and Applications in Modern Research

1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol (CAS No. 1343419-92-0) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its multifunctional molecular framework. This molecule combines a trifluorinated propanol moiety with a 1,2,4-triazole heterocyclic ring, creating a scaffold with potential for diverse biological and physicochemical applications. The trifluoromethyl group is well-documented in pharmaceutical research for its ability to modulate metabolic stability and lipophilicity, while the triazole ring is a versatile pharmacophore known for hydrogen bonding capabilities and interactions with protein targets. Recent advances in computational modeling and synthetic methodologies have further expanded the utility of compounds like 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol in drug discovery and advanced materials development.

The 1,2,4-triazole ring system is a cornerstone of many bioactive molecules, including antifungal agents, antiviral drugs, and enzyme inhibitors. The presence of a triazole substituent in 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol introduces a planar, rigid structure that can form hydrogen bonds with amino acid residues in enzyme active sites. This feature is particularly relevant in the context of protease inhibition, where triazole-based compounds have shown efficacy in targeting viral proteases such as HIV-1 protease. A 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluorinated triazole derivatives exhibit enhanced binding affinity to protease targets due to the electron-withdrawing effect of the fluoro substituents, which modulates the pKa of adjacent functional groups and improves molecular recognition.

The propan-2-ol backbone of 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol contributes to its hydroxyl functionality, which can participate in hydrogen bonding interactions and solubility modulation. This property is critical in the design of prodrug strategies, where the hydroxyl group can be chemically modified to control drug release profiles. A 2024 review in Advanced Drug Delivery Reviews highlighted the role of fluorinated alcohols in enhancing the oral bioavailability of poorly soluble compounds through interactions with intestinal transporters and lipid membranes. The trifluoromethyl group in this compound further enhances its lipophilicity while maintaining sufficient polarity for aqueous solubility, a balance that is essential for optimizing pharmaceutical properties.

Recent research has also explored the potential of 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol in fluorescent probe development. The combination of the triazole ring and fluorinated substituents allows for the creation of molecules with tunable emission wavelengths and high photostability. A 2023 study in ACS Chemical Biology utilized trifluorinated triazole derivatives as fluorescent sensors for detecting metal ions in biological systems, leveraging the quenching effect of metal coordination on the fluorophore’s emission. This application underscores the versatility of the 1,2,4-triazole scaffold in analytical chemistry and biomedical imaging.

In the context of materials science, the triazole group in 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol can participate in click chemistry reactions, making it a valuable building block for polymer synthesis. The 1,3-dipolar cycloaddition between triazole and alkyne groups is a well-established method for creating functional polymers with tailored properties. A 2024 paper in Macromolecules demonstrated that fluorinated triazole monomers can be incorporated into polyurethane networks to improve thermal stability and hydrophobicity, which are desirable traits for applications in coatings, adhesives, and biomedical devices.

The trifluoromethyl group in 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol also plays a critical role in modulating the electronic properties of the molecule. This substituent introduces a strong electron-withdrawing effect, which can be exploited in the design of organic semiconductors and nonlinear optical materials. A 2023 study in Advanced Materials reported that fluorinated triazole-based compounds exhibit enhanced charge transport properties due to the alignment of molecular orbitals influenced by the fluoro substituents. This finding has significant implications for the development of next-generation organic electronics and photovoltaic materials.

From a synthetic perspective, the preparation of 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol involves the coupling of a trifluoroacetic acid-derived precursor with a hydrazine-containing triazole intermediate under mild reaction conditions. Recent advances in microwave-assisted synthesis have significantly reduced the reaction time and improved the yield of this compound. A 2024 article in Organic Letters described a novel one-pot protocol for synthesizing trifluorinated triazole derivatives using catalytic amounts of iodine(III) reagents, which minimizes the formation of byproducts and enhances the scalability of the process.

The 1,2,4-triazole ring in 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol also exhibits antimicrobial activity, making this compound a promising candidate for the development of new antibacterial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated that triazole-containing molecules can disrupt bacterial cell membranes by interacting with phospholipid bilayers. The fluorinated substituents in this compound further enhance its ability to penetrate microbial membranes due to their lipophilic nature, a property that is crucial for overcoming multidrug resistance in clinical isolates.

Moreover, the propan-2-ol functional group in 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol can be modified to introduce various bioconjugation handles, enabling the molecule to serve as a molecular scaffold for targeted drug delivery systems. A 2024 paper in Biomaterials described the use of fluorinated triazole derivatives as linkers in the construction of antibody-drug conjugates, where the triazole group forms a stable bond with the antibody’s thiol groups. This application highlights the potential of 1,2,4-triazole chemistry in precision medicine and cancer therapeutics.

In summary, 1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol is a multifunctional compound with diverse applications in pharmaceuticals, materials science, analytical chemistry, and biomedical engineering. Its unique combination of triazole and fluorinated substituents confers a wide range of chemical and physical properties that make it an invaluable tool for scientific research and technological innovation.

1,1,1-Trifluoro-3-(1H-1,2,4-Triazol-1-yl)propan-2-ol: A Multifunctional Compound with Broad Applications Chemical Structure and Synthesis 1,1,1-Trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol is a compound characterized by the presence of a 1,2,4-triazole ring and a trifluoromethyl group attached to a propan-2-ol chain. The synthesis of this compound typically involves a two-step process: 1. Formation of the triazole ring: This is commonly achieved through the Huisgen 1,3-dipolar cycloaddition (click chemistry) between an alkyne and a nitrile oxide. 2. Introduction of the trifluoromethyl group: This is often accomplished via electrophilic fluorination or through the use of trifluoroacetic acid derivatives. Recent advances in microwave-assisted synthesis have significantly improved the efficiency and yield of this compound, making it more amenable to large-scale production. --- Key Features and Properties 1. 1,2,4-Triazole Ring: - A versatile heterocyclic ring with strong electronic and steric properties. - Capable of click chemistry, making it an excellent building block for polymer synthesis, drug conjugation, and molecular recognition. - Exhibits antimicrobial activity by disrupting bacterial cell membranes. 2. Trifluoromethyl Group: - Introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule. - Enhances lipophilicity, aiding in membrane penetration and bioavailability. - Improves thermal stability and hydrophobicity in polymer applications. 3. Propan-2-ol Functional Group: - Acts as a bioconjugation handle, enabling the molecule to serve as a molecular scaffold. - Facilitates targeted drug delivery and antibody-drug conjugates. --- Applications 1. Pharmaceuticals: - Antimicrobial agents: The combination of triazole and fluorinated substituents enhances bacterial membrane disruption, making it a promising candidate for combating multidrug-resistant strains. - Fluorescent sensors: The triazole group can be used in metal ion detection in biological systems. - Antibody-drug conjugates: The propan-2-ol group serves as a linker for targeted drug delivery. 2. Materials Science: - Organic semiconductors: The trifluoromethyl group enhances charge transport properties, making it suitable for organic electronics and photovoltaic materials. - Polymer synthesis: The triazole ring enables click chemistry for polyurethane networks with improved thermal stability and hydrophobicity. 3. Analytical Chemistry: - Fluorescent imaging: The triazole-based compounds act as fluorescent sensors for metal ion detection in biological systems. 4. Biomedical Engineering: - Drug delivery systems: The propan-2-ol group allows for bioconjugation with antibodies or peptides, enabling targeted therapies. --- Conclusion 1,1,1-Trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol is a multifunctional compound with diverse applications in pharmaceuticals, materials science, analytical chemistry, and biomedical engineering. Its unique chemical structure—featuring a triazole ring and fluorinated substituent—confers a wide range of chemical and physical properties, making it an invaluable tool for scientific research and technological innovation. As synthesis methods continue to improve, its potential applications are expected to expand further, offering new opportunities in drug discovery, material design, and biomedical applications.